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Compound of Interest

Compound Name:
(2-Amino-3-

methylphenyl)methanol

Cat. No.: B1268403 Get Quote

Essential Safety and Handling Guide for (2-
Amino-3-methylphenyl)methanol
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling (2-Amino-3-methylphenyl)methanol (CAS No. 58984-72-4),

including personal protective equipment (PPE), operational plans, and disposal procedures.

Hazard Identification and Personal Protective
Equipment
(2-Amino-3-methylphenyl)methanol is classified as a skin irritant (Category 2), a serious eye

irritant (Category 2), and may cause respiratory irritation (Specific Target Organ Toxicity -

Single Exposure, Category 3).[1] Adherence to proper PPE protocols is crucial to mitigate

these risks.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields

Must be worn at all times in the

laboratory.

Chemical Safety Goggles
Required when there is a risk

of splashing.

Face Shield

To be used in conjunction with

goggles for maximum

protection during bulk handling

or reaction quenching.

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Check

manufacturer's compatibility

data.

Laboratory Coat
Standard practice to protect

skin and clothing.

Chemical-Resistant Apron

Recommended for handling

larger quantities or when there

is a significant splash risk.

Respiratory Protection NIOSH-Approved Respirator

A respirator with an organic

vapor cartridge is

recommended if working

outside of a certified chemical

fume hood or if ventilation is

inadequate.

Operational and Handling Plan
Proper handling procedures are essential to minimize exposure and ensure a safe laboratory

environment.

Step-by-Step Handling Protocol:
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Engineering Controls: All handling of (2-Amino-3-methylphenyl)methanol should be

conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE) Check: Before handling, ensure all required PPE is

donned correctly.

Weighing and Transfer:

Handle as a solid to minimize dust generation.

Use a spatula for transfers.

Close the container immediately after use.

In Solution:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Ensure the vessel is appropriately sized for the volume of the solution.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Decontaminate all work surfaces.

Emergency and Disposal Procedures
In the event of an emergency, immediate and appropriate action is critical.

Emergency Response Plan
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Emergency Scenario Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. For small spills, absorb with

an inert material (e.g., sand, vermiculite) and

place in a sealed container for disposal. For

large spills, contact your institution's

environmental health and safety department.

Disposal Plan

All waste containing (2-Amino-3-methylphenyl)methanol must be treated as hazardous

waste.

Segregation: Collect all waste (solid and liquid) in a designated, properly labeled, and sealed

hazardous waste container.

Labeling: The container must be clearly labeled with "(2-Amino-3-methylphenyl)methanol
Waste" and the appropriate hazard symbols.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.
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Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company,

following all local, state, and federal regulations.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for (2-Amino-3-methylphenyl)methanol
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Caption: Workflow for the safe handling and disposal of (2-Amino-3-methylphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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